Cas no 1396812-85-3 (3-2-(dimethylamino)pyrimidin-5-yl-1-3-(trifluoromethyl)phenylurea)

• Product Name: 3-2-(dimethylamino)pyrimidin-5-yl-1-3-(trifluoromethyl)phenylurea
• CAS No: 1396812-85-3
• Molecular Formula: C₁₄H₁₄F₃N₅O
• Molecular Weight: 325.28907251358
• CID: 6063990
• PubChem ID: 71790083

3-2-(dimethylamino)pyrimidin-5-yl-1-3-(trifluoromethyl)phenylurea Properties

Names and Identifiers

• 3-2-(dimethylamino)pyrimidin-5-yl-1-3-(trifluoromethyl)phenylurea
• 1-[2-(dimethylamino)pyrimidin-5-yl]-3-[3-(trifluoromethyl)phenyl]urea
• AKOS024539924
• 3-[2-(dimethylamino)pyrimidin-5-yl]-1-[3-(trifluoromethyl)phenyl]urea
• 1-(2-(dimethylamino)pyrimidin-5-yl)-3-(3-(trifluoromethyl)phenyl)urea
• VU0537658-1
• 1396812-85-3
• F6222-0566

• InChIKey： LVTCMZIFANAXPB-UHFFFAOYSA-N
• Inchi： 1S/C14H14F3N5O/c1-22(2)12-18-7-11(8-19-12)21-13(23)20-10-5-3-4-9(6-10)14(15,16)17/h3-8H,1-2H3,(H2,20,21,23)
• SMILES： N(C1=CN=C(N(C)C)N=C1)C(NC1=CC=CC(C(F)(F)F)=C1)=O

Computed Properties

• Exact Mass: 325.11504457g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 3
• Monoisotopic Mass: 325.11504457g/mol
• Heavy Atom Count: 23
• Complexity: 396
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas